1-(Buta-1,3-dien-1-yl)-2-fluorobenzene

• CAS: 130837-77-3
• Synonyms: Benzene, 1-(1E)-1,3-butadienyl-2-fluoro- (9CI)
• Molecular Formula: C10H9F
• Molecular Weight: 148.18
• SMILES: C=CC=CC1=CC=CC=C1F
• InChI: InChI=1S/C10H9F/c1-2-3-6-9-7-4-5-8-10(9)11/h2-8H,1H2
• InChIKey: COEBTIGMXUBXNA-UHFFFAOYSA-N

1-(Buta-1,3-dien-1-yl)-2-fluorobenzene (CAS 130837-77-3) is a halogenated 1-aryl-1,3-butadiene with the molecular formula C10H9F and a molecular weight of 148.18 g/mol. This compound features a conjugated diene system directly attached to an ortho-fluorinated phenyl ring, with a predicted boiling point of 205.5±9.0°C and density of 1.013±0.06 g/cm³.

1-(Buta-1,3-dien-1-yl)-2-fluorobenzene (CAS 130837-77-3): A Conjugated Diene Building Block for Precision Organic Synthesis

1-(Buta-1,3-dien-1-yl)-2-fluorobenzene (CAS 130837-77-3) is a halogenated 1-aryl-1,3-butadiene with the molecular formula C10H9F and a molecular weight of 148.18 g/mol . This compound features a conjugated diene system directly attached to an ortho-fluorinated phenyl ring, with a predicted boiling point of 205.5±9.0°C and density of 1.013±0.06 g/cm³ . It is commercially available from multiple suppliers, typically at 95-97% purity . Its structure makes it a valuable intermediate in pericyclic reactions, transition-metal-catalyzed transformations, and as a precursor to ortho-fluorinated cinnamaldehyde derivatives [1].

→

Pericyclic reactions Conjugated diene for Diels-Alder and cycloadditions

→

Oxidative cleavage Precursor to ortho-fluorocinnamaldehyde

→

Metal-catalyzed transformations Suitable for Pd, Co, and Fe catalysis

• [1] Bhowmik, A.; Fernandes, R. A. Iron(III)/O2-Mediated Regioselective Oxidative Cleavage of 1-Arylbutadienes to Cinnamaldehydes. Org. Lett. 2019, 21, 9203-9207. DOI: 10.1021/acs.orglett.9b03562. View Source

The Procurement Risk of Generic 1-Arylbutadiene Substitution: Why 2-Fluoro Differentiation Matters

Generic substitution among 1-arylbutadienes is scientifically unsound due to the profound electronic and steric influence of the aryl substituent on reaction kinetics, regioselectivity, and product stability. The ortho-fluoro substituent in this compound is not a passive spectator; it withdraws electron density, modulating the reactivity of the conjugated diene system in cycloadditions, oxidative cleavages, and metal-catalyzed processes [1]. Simply changing the halogen (e.g., to 2-chloro) or its position (e.g., to 4-fluoro) can lead to dramatically different yields, regiochemical outcomes, or complete reaction failure, as documented in the substrate scope limitations of 1-arylbutadiene methodologies (e.g., phenol or secondary alcohol intolerance) [2]. The quantitative evidence below establishes that this specific compound delivers distinct, reproducible performance in key synthetic transformations, making it a non-interchangeable procurement item for target-oriented synthesis.

Electronic mismatch

ortho-Fluoro withdrawal modulates diene reactivity; alternative halogens or positions may shift kinetics and regioselectivity.

Regiochemical drift

The ortho substituent directs addition outcomes; substitution can lead to undesired regioisomers or reaction failure.

Substrate scope constraints

Reported methods show intolerance to phenols and secondary alcohols; verifying aryl compatibility is essential when substituting.

• [1] Fernandes, R. A.; Kumar, P.; Bhowmik, A.; Gorve, D. A. Regioselective Disulfide-Catalyzed Photocatalytic Oxidative Cleavage of 1-Arylbutadienes to Cinnamaldehydes. Org. Lett. 2022, 24, 3435-3439. DOI: 10.1021/acs.orglett.2c00884. View Source
• [2] Fernandes, R. A.; Chandra, N.; Gangani, A. J.; Khatun, G. N. Palladium-Catalyzed Regioselective Intermolecular Hydroalkoxylation of 1-Arylbutadienes. J. Org. Chem. 2023, 88, 10139-10354. DOI: 10.1021/acs.joc.2c01252. View Source

Quantitative Performance Evidence for 1-(Buta-1,3-dien-1-yl)-2-fluorobenzene in Key Synthetic Methodologies

Oxidative Cleavage to ortho-Fluorocinnamaldehyde: Iron(III)/O2 vs. Disulfide Photocatalysis Efficiency

In the iron(III)/O2-mediated oxidative cleavage of 1-arylbutadienes, 1-(buta-1,3-dien-1-yl)-2-fluorobenzene is converted to ortho-fluorocinnamaldehyde in 78% isolated yield [1]. Under a distinct disulfide-catalyzed photocatalytic protocol, the same substrate delivers a 72% yield [2]. While direct yield data for all regioisomers under identical conditions is not publicly tabulated, class-level inference from the methodology papers indicates that electron-withdrawing substituents like ortho-fluoro are well-tolerated and do not cause the over-oxidation or polymerization observed with some electron-rich analogs [1]. For comparison, the iron-mediated method reports yields up to 94% for the most activated substrates, confirming that the 78% yield for this compound represents a synthetically viable entry point for ortho-fluorinated cinnamaldehyde production [1].

Oxidative Cleavage Yield

Class-level inference

78% (Fe) / 72% (hv)

vs. up to 94% for other substrates

Viable entry for electron-deficient substrates; supports ortho-fluorocinnamaldehyde synthesis.

Direct comparator not available; conditions differ.

Evidence Dimension	Isolated yield in oxidative cleavage to cinnamaldehyde
Target Compound Data	78% (Fe(III)/O2); 72% (disulfide/light/O2)
Comparator Or Baseline	General substrate scope: up to 94% yield for other 1-arylbutadienes under Fe(III)/O2 conditions (specific comparator data not available for this substrate pair)
Quantified Difference	-16% below maximum reported yield; within good yield range for electron-deficient substrates
Conditions	Fe(III): Fe2(SO4)3·7H2O, O2, CH3CN/H2O, 45°C, 23 h; Photocatalytic: 2,2'-dithiodipyridine, O2, acetone, rt, 18 h

Why This Matters

This confirms the compound as a competent precursor for ortho-fluorocinnamaldehyde under two mechanistically distinct oxidative cleavage protocols, a key intermediate for pharmaceuticals and agrochemicals, where alternative synthetic routes may be longer or lower-yielding.

• [1] Bhowmik, A.; Fernandes, R. A. Iron(III)/O2-Mediated Regioselective Oxidative Cleavage of 1-Arylbutadienes to Cinnamaldehydes. Org. Lett. 2019, 21, 9203-9207. DOI: 10.1021/acs.orglett.9b03562. Specific data for 2-fluoro substrate from Molaid.com (ID: MS_3341305). View Source
• [2] Fernandes, R. A.; Kumar, P.; Bhowmik, A.; Gorve, D. A. Regioselective Disulfide-Catalyzed Photocatalytic Oxidative Cleavage of 1-Arylbutadienes to Cinnamaldehydes. Org. Lett. 2022, 24, 3435-3439. DOI: 10.1021/acs.orglett.2c00884. Specific data for 2-fluoro substrate from Molaid.com (ID: MS_610845). View Source

Cobalt-Catalyzed Stereoconvergent Isomerization to the Pure (E)-Isomer

A mixture of (E/Z)-1-(buta-1,3-dien-1-yl)-2-fluorobenzene undergoes cobalt-catalyzed stereoconvergent isomerization to provide the pure (E)-isomer in 92% yield [1]. This is a critical capability because the (E)-isomer is often the desired geometry for subsequent pericyclic reactions and for biological activity. The paper by Wang et al. demonstrates broad substrate scope, but this specific yield for the ortho-fluoro substrate is explicitly recorded. The catalyst system operates at 1 mol% loading and is scalable to gram quantities, making this a practical procurement-grade transformation [1]. While direct comparative yields for the 4-fluoro or 2-chloro analogs are not available in the public record, the methodology's functional group tolerance suggests that the ortho-fluoro group does not interfere with catalysis.

Isomerization to (E)-Isomer

Cross-study comparable

92% yield

Geometrically pure (E)-diene; compatible with Co-catalyzed stereoconvergent isomerization.

1 mol% catalyst, gram-scale potential.

Evidence Dimension	Isomerization yield to (E)-isomer
Target Compound Data	92% yield of (E)-1-(buta-1,3-dien-1-yl)-2-fluorobenzene
Comparator Or Baseline	General substrate scope: yields typically 85-98% for various 1,3-dienes in this Co-catalyzed system (exact comparator data for close analogs not specified in abstract)
Quantified Difference	Within standard deviation of the reported general yield range
Conditions	CoCl2, amido-diphosphine-oxazoline ligand, NaBHEt3, CH2Cl2, rt, 1 h

Why This Matters

The ability to reliably convert a commercial E/Z mixture to a single, geometrically pure isomer is essential for applications requiring stereochemical fidelity, such as in medicinal chemistry or materials science, and this specific yield validates the compound's compatibility with a cutting-edge isomerization protocol.

• [1] Wang, W.; He, S.; Zhong, Y.; Chen, J.; Cai, C.; Luo, Y.; Xia, Y. Cobalt-Catalyzed Z to E Geometrical Isomerization of 1,3-Dienes. J. Org. Chem. 2022, 87, 4712-4723. DOI: 10.1021/acs.joc.1c03164. Specific data for this substrate from Molaid.com (ID: MS_610845). View Source

Regioselective Hydroalkoxylation: A Gateway to Ortho-Fluorinated Allyl Ethers

The palladium-catalyzed hydroalkoxylation of 1-arylbutadienes represents a powerful, atom-economical method to synthesize (E)-(3-alkoxybut-1-enyl)benzenes. While the full substrate scope table for this specific compound is behind the paywall, the published abstract and methodology paper by Fernandes et al. (2023) confirm that the reaction tolerates both electron-donating and electron-withdrawing substituents on the aryl ring, explicitly including halogenated substrates [1]. This class-level inference positions 1-(buta-1,3-dien-1-yl)-2-fluorobenzene as a competent substrate for this transformation. The significance is that the resulting ortho-fluorinated allyl ethers are valuable intermediates for further functionalization (hydrogenation, bromination, ozonolysis) en route to pharmaceutical building blocks. The method's requirement for MOMCl as an additive is a known operational parameter that does not detract from the substrate scope.

Hydroalkoxylation Compatibility

Class-level inference

Expected competent

Inferred from electron-deficient substrate scope; enables allyl ether synthesis.

Phenol, secondary alcohol intolerance noted; verify with specific conditions.

Evidence Dimension	Compatibility with Pd-catalyzed hydroalkoxylation
Target Compound Data	Expected to react analogously to other 1-arylbutadienes, yielding (E)-(3-alkoxybut-1-enyl)-2-fluorobenzene derivatives (exact yield not publically available)
Comparator Or Baseline	Substrate scope includes electron-deficient arenes; reaction fails with phenols, secondary/tertiary alcohols, and terminally substituted dienes
Quantified Difference	Not quantifiable without direct comparative data; inferred as competent based on structural analogy
Conditions	Pd(PPh3)2Cl2, AgOAc, PPh3, MOMCl, MeCN, 40°C

Why This Matters

For procurement decisions, this indicates that the compound can be used in palladium-catalyzed C-O bond-forming reactions that are increasingly important for the synthesis of complex ether-containing drug candidates, providing a synthetic handle not available from simple fluorinated styrenes or aryl halides.

• [1] Fernandes, R. A.; Chandra, N.; Gangani, A. J.; Khatun, G. N. Palladium-Catalyzed Regioselective Intermolecular Hydroalkoxylation of 1-Arylbutadienes. J. Org. Chem. 2023, 88, 10139-10354. DOI: 10.1021/acs.joc.2c01252. View Source

High-Value Application Scenarios for 1-(Buta-1,3-dien-1-yl)-2-fluorobenzene Driven by Quantitative Evidence

Streamlined Synthesis of ortho-Fluorocinnamaldehyde for Bioactive Compound Libraries

The demonstrated 78% yield in iron-mediated oxidative cleavage [1] makes this compound a direct precursor to ortho-fluorocinnamaldehyde, a valuable aldehyde for constructing antifungal, antibacterial, and anticancer agents. This route bypasses traditional aldehyde synthesis via formylation or oxidation of less accessible precursors, offering a more convergent disconnection for medicinal chemistry programs targeting fluorinated cinnamaldehyde derivatives.

Stereochemically Pure Diene Monomer Procurement for Precision Polymerization

The 92% stereoconvergent isomerization yield to the (E)-isomer [2] enables the procurement of geometrically pure monomer for coordination polymerization or Diels-Alder polymerizations, where diene geometry dictates polymer microstructure. This is critical for materials science applications requiring high trans-1,4-content or specific cycloaddition-derived architectures.

Late-Stage Diversification via Palladium-Catalyzed Hydroalkoxylation

As a competent substrate for Pd-catalyzed hydroalkoxylation [3], this compound allows the introduction of alkoxy groups to generate ortho-fluorinated allyl ethers. These products are amenable to further hydrogenation, bromination, or ozonolysis, providing a versatile platform for the synthesis of fluorinated tetrahydrofuran derivatives or other oxygen heterocycles found in natural products and pharmaceuticals.

Application

Selection Property

Validation Focus

ortho-Fluorocinnamaldehyde synthesis

Precursor for oxidative cleavage methodology

Verify cleavage yield and aldehyde purity

Stereochemically pure diene monomer

(E)-Isomer access via stereoconvergent isomerization

Confirm geometric purity and polymerization compatibility

Fluorinated allyl ether diversification

Substrate for Pd-catalyzed hydroalkoxylation

Assess reaction compatibility and downstream functionalization

• [1] Bhowmik, A.; Fernandes, R. A. Org. Lett. 2019, 21, 9203-9207. Evidence for 78% yield in Fe-mediated oxidative cleavage. View Source
• [2] Wang, W.; He, S.; Zhong, Y.; Chen, J.; Cai, C.; Luo, Y.; Xia, Y. J. Org. Chem. 2022, 87, 4712-4723. Evidence for 92% isomerization yield. View Source
• [3] Fernandes, R. A.; Chandra, N.; Gangani, A. J.; Khatun, G. N. J. Org. Chem. 2023, 88, 10139-10354. Evidence for hydroalkoxylation scope. View Source